![molecular formula C15H10N2S3 B5708412 4,5-di-2-thienyl-2-(3-thienyl)-1H-imidazole](/img/structure/B5708412.png)
4,5-di-2-thienyl-2-(3-thienyl)-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,5-di-2-thienyl-2-(3-thienyl)-1H-imidazole, also known as DTI, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of protein kinase C (PKC) and has been shown to exhibit anti-tumor, anti-inflammatory, and anti-viral activities.
Mechanism of Action
4,5-di-2-thienyl-2-(3-thienyl)-1H-imidazole is a potent inhibitor of PKC, which is a family of serine/threonine kinases involved in a variety of cellular processes, including cell growth, differentiation, and survival. PKC is overexpressed in many cancer cells, and its inhibition by this compound leads to the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory and anti-viral activities. It inhibits the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of many inflammatory diseases. This compound also inhibits the replication of several viruses, including HIV-1 and hepatitis C virus.
Advantages and Limitations for Lab Experiments
4,5-di-2-thienyl-2-(3-thienyl)-1H-imidazole has several advantages as a research tool. It is a potent and selective inhibitor of PKC, which makes it a valuable tool for studying the role of PKC in various cellular processes. However, this compound has some limitations as well. It is a yellow solid, which makes it difficult to dissolve in aqueous solutions. Additionally, its anti-cancer activity is not specific to any particular type of cancer, which limits its potential use as a therapeutic agent.
Future Directions
There are several future directions for the research on 4,5-di-2-thienyl-2-(3-thienyl)-1H-imidazole. One area of interest is the development of more potent and selective inhibitors of PKC. Another area of interest is the investigation of the molecular mechanisms underlying the anti-cancer and anti-inflammatory activities of this compound. Finally, the potential use of this compound as a therapeutic agent for cancer and other diseases should be explored further.
Conclusion:
In conclusion, this compound is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of PKC and has been shown to exhibit anti-tumor, anti-inflammatory, and anti-viral activities. This compound has several advantages as a research tool, but also has some limitations. There are several future directions for the research on this compound, and its potential use as a therapeutic agent for cancer and other diseases should be explored further.
Synthesis Methods
4,5-di-2-thienyl-2-(3-thienyl)-1H-imidazole can be synthesized by the reaction of 2-amino-4,5-di-2-thienyl-1H-imidazole with 3-bromothiophene in the presence of a palladium catalyst. The reaction proceeds through a Suzuki-Miyaura cross-coupling reaction and yields this compound as a yellow solid.
Scientific Research Applications
4,5-di-2-thienyl-2-(3-thienyl)-1H-imidazole has been extensively studied for its potential use as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound exerts its anti-cancer activity by inhibiting PKC, which is involved in the regulation of cell growth and survival.
properties
IUPAC Name |
4,5-dithiophen-2-yl-2-thiophen-3-yl-1H-imidazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N2S3/c1-3-11(19-6-1)13-14(12-4-2-7-20-12)17-15(16-13)10-5-8-18-9-10/h1-9H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVRCQDBOBRUFKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=C(N=C(N2)C3=CSC=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.